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Authored by a Senior Application Scientist
Foreword: The Strategic Importance of
Aminobenzoate Scaffolds

In the landscape of modern drug discovery and materials science, the aminobenzoate scaffold
IS a cornerstone. Its inherent functionalities—a nucleophilic amino group and a versatile
carboxylic acid derivative—provide a rich platform for molecular elaboration. While the ortho
(anthranilates) and para (PABA) isomers have well-documented roles, the meta-substituted
isomer, Butyl 3-aminobenzoate, offers a unique stereoelectronic profile. This guide provides
an in-depth exploration of its molecular architecture, a robust protocol for its synthesis, and a
comprehensive workflow for its structural and purity analysis. The methodologies described
herein are grounded in established chemical principles, designed to ensure reproducibility and
provide a clear rationale for each experimental choice, reflecting a commitment to scientific
integrity.
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Molecular Identity and Physicochemical
Characteristics

Butyl 3-aminobenzoate is an organic compound featuring a butyl ester functional group and
an amino group substituted at the meta-position of a benzene ring. This specific arrangement
governs its chemical reactivity and physical properties, making it a valuable intermediate in
specialized syntheses.

Core Molecular Identifiers

A precise identification is critical for regulatory compliance and scientific communication. The
key identifiers for the common tert-butyl isomer are summarized below.

Identifier Value Source
IUPAC Name tert-butyl 3-aminobenzoate [1]
CAS Number 92146-82-2 [2]
Molecular Formula C11H1sNO2 [2]
Molecular Weight 193.24 g/mol [2]

YGIRNXMYJLWFLH-
InChl Key [1]
UHFFFAOYSA-N

CC(C)
SMILES [1]
(C)OC(=0)C1=CC(=CC=C1)N

Physicochemical Properties

The compound's physical properties dictate its handling, storage, and application conditions. It
is generally soluble in common organic solvents, a trait owed to the butyl ester group, while its
water solubility is limited.[3]
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Property Value Source

White to light beige powder or

Appearance crystals

Melting Point 76-78 °C

LogP (Computed) 2.1 [1]
Hydrogen Bond Donors 1 [1]
Hydrogen Bond Acceptors 3 [1]

Synthesis Pathway and Experimental Protocol

The most direct and reliable method for synthesizing Butyl 3-aminobenzoate is the Fischer-
Speier esterification. This acid-catalyzed reaction between 3-aminobenzoic acid and an excess
of butanol (n-butanol or tert-butanol, depending on the desired isomer) drives the equilibrium
towards the ester product.

Synthesis Workflow Diagram

The following diagram outlines the logical flow from starting materials to the purified final
product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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